Cas no 1805034-07-4 (2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile
• CAS No: 1805034-07-4
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4922490
• Update Time: 2025-10-28

2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile

• Inchi： 1S/C8H5F3N2/c9-6-2-4-13-7(8(10)11)5(6)1-3-12/h2,4,8H,1H2
• InChI Key： HLWOFJSHPRFUSX-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C(F)F)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile

2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile: A Comprehensive Overview

2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1805034-07-4) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl and fluorine groups, along with an acetonitrile moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in contemporary research.

The synthesis of 2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile involves advanced organic chemistry techniques, often employing multi-step reactions with precise control over reaction conditions. Recent studies have highlighted the importance of this compound in the development of novel agrochemicals, particularly as a potential herbicide or insecticide. Its ability to interact with specific biological targets makes it a promising candidate for pest control applications.

One of the most notable aspects of 2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile is its pharmacokinetic profile. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its potential use in pharmaceutical formulations. Additionally, its stability under various environmental conditions ensures its suitability for long-term storage and application in diverse settings.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of 2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile with greater accuracy. By utilizing molecular docking studies and quantum mechanical calculations, scientists have identified potential binding sites on target proteins, providing insights into its mechanism of action. These findings have paved the way for further experimental validation and optimization of the compound's therapeutic potential.

In terms of environmental impact, 2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile has been subjected to rigorous testing to assess its biodegradability and ecotoxicity. Preliminary results indicate that the compound undergoes efficient microbial degradation under aerobic conditions, minimizing its environmental footprint. Furthermore, toxicity studies on non-target organisms have shown low toxicity levels, reinforcing its safety profile for agricultural applications.

The versatility of 2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile extends beyond its primary applications. Researchers are exploring its potential as an intermediate in the synthesis of more complex molecules, such as those with enhanced bioavailability or selectivity. This approach could lead to the development of next-generation drugs targeting a wide range of diseases, including infectious diseases and cancer.

In conclusion, 2-(Difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1805034-07-4) represents a cutting-edge compound with multifaceted applications in modern science. Its unique chemical structure, coupled with favorable pharmacokinetic and environmental profiles, positions it as a key player in the development of innovative solutions across various industries. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to make significant contributions to both scientific advancement and practical applications.